Cas no 321-50-6 (4-Fluoroisatoic anhydride)

• Product Name: 4-Fluoroisatoic anhydride
• CAS No: 321-50-6
• MF: C₈H₄FNO₃
• MW: 181.120665550232
• MDL: MFCD03839826
• CID: 36840
• PubChem ID: 10058138
• Update Time: 2025-04-18

4-Fluoroisatoic anhydride Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-1H-benzo[d][1,3]oxazine-2,4-dione
• 4-Fluoroisatoic anhydride
• 7-fluoro-1H-3,1-benzoxazine-2,4-dione
• 7-fluoro-2H-3,1-Benzoxazine-2,4(1H)-dione
• 7-Fluor-1H-benz[d][1,3]oxazin-2,4-dion
• 7-fluoro-1,2-dihydro-3,1-4H-benzoxazine-2,4-dione
• 7-fluoro-1H-benz[d][1,3]oxazine-2,4-dione
• 7-fluorobenzo[d][1,3]oxazine-2,4-dione
• 7-Fluoroisatoic anhydride
• fluorobenzoxazinedione
• 7-FLUORO-1-H-BENZO[D][1,3]OXAZINE-2,4-DIONE
• AC-26719
• MFCD03839826
• EN300-55151
• AKOS000278654
• 2-(2,4-Dichlorophenoxy)propionicacidhydrazide
• SCHEMBL1202554
• CS-0043077
• 4-Fluoroisatoic anhydride, AldrichCPR
• 321-50-6
• FT-0646123
• JEVWCMDHSLNNDR-UHFFFAOYSA-N
• 2H-3,1-Benzoxazine-2,4(1H)-dione, 7-fluoro-
• FE-0012
• DTXSID80434849
• AM10042
• 2H-3,1-Benzoxazine-2,4(1H)-dione,7-fluoro-
• A5787
• 7-fluoro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
• Q-102091
• Z825792258
• 7-fluoro-2H-benzo[d][1,3]oxazine-2,4(1H)-dione
• DB-012445

• MDL： MFCD03839826
• Inchi： 1S/C8H4FNO3/c9-4-1-2-5-6(3-4)10-8(12)13-7(5)11/h1-3H,(H,10,12)
• InChI Key： JEVWCMDHSLNNDR-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(=O)OC(NC=2C=1)=O

Computed Properties

• Exact Mass: 181.01800
• Monoisotopic Mass: 181.01752115 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 181.12
• XLogP3: 1.1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.5±0.1 g/cm3
• Melting Point: 240-242 °C
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.561
• PSA: 63.07000
• LogP: 0.62040
• Vapor Pressure: Not available

4-Fluoroisatoic anhydride Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330;P501
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines